Cas no 2138250-83-4 (N-(4-{2-(3-methoxypropyl)aminoethyl}phenyl)acetamide)

• Product Name: N-(4-{2-(3-methoxypropyl)aminoethyl}phenyl)acetamide
• CAS No: 2138250-83-4
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• MDL: MFCD31601133
• CID: 5610701
• PubChem ID: 165487142
• Update Time: 2025-10-31

N-(4-{2-(3-methoxypropyl)aminoethyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-842290
• 2138250-83-4
• N-(4-{2-[(3-methoxypropyl)amino]ethyl}phenyl)acetamide
• N-(4-{2-(3-methoxypropyl)aminoethyl}phenyl)acetamide

• MDL： MFCD31601133
• Inchi： 1S/C14H22N2O2/c1-12(17)16-14-6-4-13(5-7-14)8-10-15-9-3-11-18-2/h4-7,15H,3,8-11H2,1-2H3,(H,16,17)
• InChI Key： FZGSHWAYZVZKDD-UHFFFAOYSA-N
• SMILES： O(C)CCCNCCC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.4Ų

Additional information on N-(4-{2-(3-methoxypropyl)aminoethyl}phenyl)acetamide

Introduction to N-(4-{2-(3-methoxypropyl)aminoethyl}phenyl)acetamide and Its Significance in Modern Chemical Biology

N-(4-{2-(3-methoxypropyl)aminoethyl}phenyl)acetamide, a compound with the CAS number 2138250-83-4, represents a fascinating molecule in the realm of chemical biology. This compound has garnered attention due to its unique structural features and potential applications in various biochemical pathways. The intricate architecture of this molecule, characterized by a phenyl ring linked to an acetamide moiety through an amine-substituted ethylene bridge, makes it a subject of interest for researchers exploring novel therapeutic agents and biochemical modulators.

The significance of N-(4-{2-(3-methoxypropyl)aminoethyl}phenyl)acetamide is further underscored by its potential role in modulating biological processes. The presence of a 3-methoxypropyl group introduces a specific chemical environment that can influence the compound's interactions with biological targets. This feature is particularly relevant in the context of drug design, where precise molecular interactions are crucial for achieving desired pharmacological effects.

In recent years, there has been a surge in research focusing on the development of small molecules that can interact with biological targets in a highly specific manner. N-(4-{2-(3-methoxypropyl)aminoethyl}phenyl)acetamide stands out as a promising candidate due to its ability to engage with various biomolecules. For instance, studies have suggested that this compound may interact with enzymes and receptors involved in signal transduction pathways, potentially leading to novel therapeutic interventions.

The chemical properties of N-(4-{2-(3-methoxypropyl)aminoethyl}phenyl)acetamide also make it an attractive scaffold for further derivatization. Researchers have explored various modifications to enhance its pharmacological profile, including changes to the substituents on the phenyl ring and the amine group. These modifications can lead to compounds with improved solubility, bioavailability, and target specificity.

One of the most exciting aspects of N-(4-{2-(3-methoxypropyl)aminoethyl}phenyl)acetamide is its potential application in the treatment of neurological disorders. Preliminary studies have indicated that this compound may have neuroprotective properties, making it a candidate for further investigation in conditions such as Alzheimer's disease and Parkinson's disease. The ability of this molecule to cross the blood-brain barrier is particularly noteworthy, as it opens up possibilities for developing treatments that can directly target brain tissues.

The synthesis of N-(4-{2-(3-methoxypropyl)aminoethyl}phenyl)acetamide presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of innovative synthetic routes has not only facilitated its study but also paved the way for the development of related molecules with tailored properties.

In conclusion, N-(4-{2-(3-methoxypropyl)aminoethyl}phenyl)acetamide (CAS no. 2138250-83-4) is a remarkable compound with significant potential in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in advancing our ability to treat complex diseases.